Cas no 2034614-48-5 (3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine)

• Product Name: 3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine
• CAS No: 2034614-48-5
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 6171969
• PubChem ID: 119105519
• Update Time: 2025-06-30

3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine
• 2034614-48-5
• F6561-2520
• AKOS026699289
• (3-(cyclopropylmethoxy)pyrrolidin-1-yl)(2,4-dimethylphenyl)methanone
• [3-(cyclopropylmethoxy)pyrrolidin-1-yl]-(2,4-dimethylphenyl)methanone

• Inchi： 1S/C17H23NO2/c1-12-3-6-16(13(2)9-12)17(19)18-8-7-15(10-18)20-11-14-4-5-14/h3,6,9,14-15H,4-5,7-8,10-11H2,1-2H3
• InChI Key： WYPCPRSKPIADGJ-UHFFFAOYSA-N
• SMILES： O(C1CN(C(C2C=CC(C)=CC=2C)=O)CC1)CC1CC1

Computed Properties

• Exact Mass: 273.172878976g/mol
• Monoisotopic Mass: 273.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine

Comprehensive Overview of 3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine (CAS No. 2034614-48-5)

3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine (CAS No. 2034614-48-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a pyrrolidine core substituted with a cyclopropylmethoxy group and a 2,4-dimethylbenzoyl moiety, making it a subject of interest for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The molecular structure of 3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine combines aromatic and aliphatic components, which contribute to its stability and reactivity. The 2,4-dimethylbenzoyl group enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Meanwhile, the cyclopropylmethoxy substituent introduces steric constraints that may influence binding affinity to target proteins. Such features align with current trends in small-molecule therapeutics, where researchers prioritize compounds with optimized pharmacokinetic profiles.

In recent years, the demand for novel pyrrolidine derivatives has surged, driven by their versatility in medicinal chemistry. 3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine exemplifies this trend, as its scaffold is amenable to further derivatization. Computational studies, including molecular docking and QSAR modeling, suggest potential interactions with G-protein-coupled receptors (GPCRs) or enzymes involved in neurotransmitter regulation. These insights resonate with growing public interest in precision medicine and targeted therapies for conditions like anxiety or chronic pain.

From a synthetic chemistry perspective, the compound’s preparation involves multi-step organic reactions, such as N-acylation of pyrrolidine and O-alkylation with cyclopropylmethyl halides. Optimizing these processes is a focal point for industrial applications, where yield and purity are paramount. Notably, the use of green chemistry principles—such as solvent-free reactions or catalytic methods—has become a hot topic in peer-reviewed literature, reflecting broader societal concerns about sustainable manufacturing.

The analytical characterization of 3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine relies on advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods validate structural integrity and purity, addressing stringent regulatory requirements for pharmaceutical intermediates. Discussions in online forums frequently highlight the importance of quality control in chemical synthesis, underscoring the compound’s relevance to Good Manufacturing Practice (GMP) compliance.

Beyond pharmaceuticals, 3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine may find utility in agrochemicals or specialty materials. Its aromatic system could serve as a building block for liquid crystals or organic semiconductors, aligning with the booming interest in flexible electronics. Such interdisciplinary applications make the compound a recurring keyword in patent databases and scientific conferences.

In summary, 3-(cyclopropylmethoxy)-1-(2,4-dimethylbenzoyl)pyrrolidine (CAS No. 2034614-48-5) represents a compelling case study in modern chemical innovation. Its dual relevance to drug development and material science, combined with its synthetic adaptability, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable chemistry.